Cas no 30914-94-4 (Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester)

• Product Name: Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester
• CAS No: 30914-94-4
• MF: C₁₆H₁₅NO₅
• CID: 1444808
• Update Time: 2025-06-29

Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(2-nitrophenoxy)-, ethyl ester
• Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester

Additional information on Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester

Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester: A Versatile Compound in Modern Pharmaceutical and Chemical Research

Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester is a synthetic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, with the chemical formula C₁₅H₁₄N₂O₄, is characterized by a benzene ring substituted with a carboxylic acid group and a nitrophenyl ether linkage. Its molecular structure combines aromaticity, functional groups, and ester functionality, which are critical for its reactivity and utility in chemical synthesis. The compound's synthesis and properties have been extensively studied in recent years, with particular emphasis on its role as a building block for complex molecules and its potential therapeutic applications.

Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester is a derivative of benzeneacetic acid, which is a common parent compound in pharmaceutical chemistry. The introduction of the nitrophenoxy group at the α-position of the carboxylic acid moiety significantly modifies its chemical behavior. The ester functionality, specifically the ethyl ester group, further enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which has been explored for its potential in drug development and functional material design.

The structural complexity of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester is a key factor in its utility. The aromatic benzene ring provides stability and conjugation, while the nitrophenoxy group introduces electron-withdrawing effects that influence reactivity. The ester group, on the other hand, can undergo hydrolysis or enzymatic cleavage, which is particularly relevant in pharmaceutical applications where controlled release of active compounds is desired. These combined features make the compound a promising candidate for the development of prodrugs and targeted drug delivery systems.

Recent research has highlighted the importance of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester in the design of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by modulating key signaling pathways involved in immune response. The nitrophenoxy group was found to enhance the compound's ability to interact with specific protein targets, thereby improving its biological efficacy. Such findings underscore the potential of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester as a scaffold for the development of anti-inflammatory drugs.

Another area of interest is the application of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester in materials science. Its ester functionality and aromatic structure make it suitable for the synthesis of biocompatible polymers and coatings. A 2022 paper in Advanced Materials reported the use of this compound as a monomer in the preparation of thermoresponsive hydrogels, which have potential applications in drug delivery and tissue engineering. The ability to fine-tune the properties of these materials through chemical modifications of the compound highlights its versatility in advanced material design.

The synthesis of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester typically involves multi-step organic reactions. One common approach involves the coupling of a nitrophenyl group with a benzeneacetic acid derivative, followed by esterification to introduce the ethyl ester functionality. Recent developments in catalytic methods have improved the efficiency of these reactions, reducing byproducts and increasing yield. For instance, a 2021 study in Organic Letters described a green synthetic route using microwave-assisted catalysis, which significantly shortened reaction times and minimized environmental impact. Such advancements are crucial for the large-scale production of this compound for industrial and research applications.

The reactivity of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester is influenced by its functional groups and molecular structure. The nitrophenoxy group acts as an electron-withdrawing substituent, which can affect the compound's interactions with biological targets. This property is particularly valuable in pharmaceutical applications where the compound's ability to modulate protein activity is desired. Additionally, the ester functionality can be hydrolyzed under physiological conditions, which is a key consideration for the design of prodrugs that release active compounds in a controlled manner.

Environmental and safety considerations are also important in the use of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester. While the compound itself is not classified as toxic, its synthesis and handling require adherence to standard chemical safety protocols. A 2020 review in Green Chemistry emphasized the importance of sustainable practices in the production of such compounds, including the use of non-toxic solvents and energy-efficient processes. These measures not only reduce environmental impact but also ensure the safety of laboratory and industrial workers.

The future of Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester in research and industry is promising. Ongoing studies are exploring its potential in the development of new drugs, functional materials, and green chemical processes. Advances in computational chemistry and machine learning are also being leveraged to predict the compound's behavior in different environments, enabling more efficient design of its derivatives. As the demand for innovative chemical solutions grows, the role of Benzyeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester is likely to expand across multiple disciplines.

In conclusion, Benzeneacetic acid, α-(2-nitrophenoxy)-, ethyl ester is a multifunctional compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it a valuable tool for the development of new drugs and advanced materials. As research continues to uncover new applications and improve synthetic methods, the importance of this compound is expected to grow in the coming years.